N-(2-chlorophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide
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Description
N-(2-chlorophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C15H11ClN2O2 and its molecular weight is 286.72. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Potential
The synthesis and pharmacological potential of N-(2-chlorophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide derivatives have been explored in several studies. For instance, Thomas et al. (2016) detailed the synthesis and biological evaluation of Schiff’s bases and 2-azetidinones derived from pyridine carbohydrazides, revealing antidepressant and nootropic activities. Compounds with specific substitutions demonstrated high activity, suggesting the potential of the 2-azetidinone skeleton as a central nervous system (CNS) active agent (Asha B. Thomas, R. Nanda, L. Kothapalli, & S. C. Hamane, 2016).
Electronic Properties and Structural Analysis
Gallagher et al. (2022) investigated the electronic properties and interaction landscapes of a series of N-(chlorophenyl)pyridinecarboxamides, providing insights into their physicochemical characteristics and hydrogen bonding modes. This study contributes to understanding the molecular interaction environments, which is crucial for developing new compounds with desired properties (J. Gallagher, Niall Hehir, P. Mocilac, Chloé Violin, B. O'connor, E. Aubert, Enrique Espinosa, B. Guillot, & C. Jelsch, 2022).
Interaction with CB1 Cannabinoid Receptor
Research by Shim et al. (2002) focused on the molecular interaction of a related antagonist with the CB1 cannabinoid receptor, offering a pharmacophore model for CB1 receptor ligands. This study provides a foundational understanding of the steric and electrostatic interactions crucial for binding to the CB1 receptor, which may inform the design of new therapeutic agents (J. Shim, W. Welsh, E. Cartier, J. Edwards, & A. Howlett, 2002).
Synthesis and Characterization of Polyamides
Choi and Jung (2004) described the synthesis and characterization of new aromatic polyamides incorporating N,N′-Di(4-n-alkylphenyl)benzodiimide units, highlighting enhanced thermal stability and excellent solubility. This work underscores the role of this compound derivatives in developing materials with improved performance (K. Choi & J. Jung, 2004).
Properties
IUPAC Name |
N-(2-chlorophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClN2O2/c1-9-6-7-13-12(17-9)8-14(20-13)15(19)18-11-5-3-2-4-10(11)16/h2-8H,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRIVWJAXLJRHRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C1)OC(=C2)C(=O)NC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.